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Compound of Interest

Compound Name: 5-Fluorouracil-15N2

Cat. No.: B1339989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity and enrichment of 5-
Fluorouracil-15N2 (¹⁵N₂-5-FU), a critical isotopically labeled compound used in

pharmaceutical research. Understanding these parameters is essential for the accurate design,

execution, and interpretation of studies involving ¹⁵N₂-5-FU, particularly in drug metabolism,

pharmacokinetics (DMPK), and as an internal standard for quantitative analysis.

Introduction to 5-Fluorouracil and Isotopic Labeling
5-Fluorouracil (5-FU) is a pyrimidine analog widely used as a chemotherapeutic agent,

primarily in the treatment of colorectal, breast, and gastric cancers.[1][2] Its mechanism of

action involves the inhibition of thymidylate synthase (TS) and incorporation into RNA and

DNA, ultimately leading to cell death.[1][3][4]

Stable isotope labeling, the substitution of an atom with its non-radioactive isotope (e.g., ¹⁴N

with ¹⁵N), is a powerful technique in drug discovery and development.[5][6] Labeling 5-FU with

two ¹⁵N atoms (5-Fluorouracil-15N2) creates a molecule that is chemically identical to the

parent drug but has a distinct mass.[6][7] This mass difference allows for its precise

differentiation and quantification in complex biological matrices using mass spectrometry (MS)

and nuclear magnetic resonance (NMR) spectroscopy.[7][8] ¹⁵N₂-5-FU is frequently used as an

internal standard in bioanalytical methods to ensure accuracy and precision in quantifying

unlabeled 5-FU in plasma and other biological samples.[9][10]
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Differentiating Isotopic Purity and Isotopic
Enrichment
While often used interchangeably, isotopic purity and isotopic enrichment are distinct

parameters crucial for characterizing isotopically labeled compounds.

Isotopic Enrichment refers to the percentage of a specific isotope at a given atomic position.

For 5-Fluorouracil-15N2, it represents the mole fraction of ¹⁵N at the N1 and N3 positions of

the pyrimidine ring.[11]

Isotopic Purity (or Species Abundance) refers to the percentage of molecules in a sample

that contain the specified number of isotopic labels.[11] For ¹⁵N₂-5-FU, this is the proportion

of molecules that are the M+2 species (containing two ¹⁵N atoms) relative to other

isotopologues (e.g., M+0 with no ¹⁵N, or M+1 with one ¹⁵N).[11]
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Isotopic Enrichment

Isotopic Purity (Species Abundance)

Focuses on individual atomic positions.
What percentage of N atoms at the N1 and N3 positions are ¹⁵N?

Focuses on the entire molecule.
What percentage of the 5-FU molecules contain exactly two ¹⁵N atoms?

5-Fluorouracil-15N2
Characterization

Examines the
atomic level

Examines the
molecular level
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Sample Preparation

Separation

Analysis

Data Processing

Dissolve ¹⁵N₂-5-FU standard
in appropriate solvent

Inject sample into HPLC/UPLC
(e.g., C18 column)

Electrospray Ionization (ESI)
Mass Spectrometer

Acquire Full Scan Spectrum
to view isotope cluster

Perform MRM for specific
isotopologue transitions

Integrate peak areas for
M+0, M+1, M+2 species

Calculate Isotopic Purity
and Enrichment
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Intracellular Activation

Cellular Targets & Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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